Cas no 3972-56-3 (1-Chloro-4-(1,1-dimethylethyl)benzene)

• Product Name: 1-Chloro-4-(1,1-dimethylethyl)benzene
• CAS No: 3972-56-3
• MF: C₁₀H₁₃Cl
• MW: 168.663222074509
• MDL: MFCD00236378
• CID: 44636
• PubChem ID: 87558861
• Update Time: 2025-04-18

1-Chloro-4-(1,1-dimethylethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-tert-butylbenzene
• 1-tert-Butyl-4-chlorobenzene
• 1-CHLORO-4-(1,1-DIMETHYL ETHYL) BENZENE ETHER
• 1-Chloro-4-(1,1-dimethylethyl)benzene
• P-tert-butyl-1-chlorobenzene
• 4-tert-Butyl-1-chlorobenzene
• 1-(tert-butyl)-4-chlorobenzene
• 4-tert-Butylchlorobenzene
• Benzene, 1-chloro-4-(1,1-dimethylethyl)-
• 1-tert-butyl-4-chloro-benzene
• XRTANKYQJQXSFP-UHFFFAOYSA-N
• 4-tertbutylchlorobenzene
• p-tert-Butylchlorobenzene
• p-Chloro-tert-butylbenzene
• 4-tert-Butyl-chlorobenzene
• 1-chloro-4-t-butylbenzene
• 4-tert-Butylphenyl chloride
• 4-tert
• B2896
• AS-13525
• DTXSID3063251
• MFCD00236378
• 1-chloro-4-tert-butylbenzene
• Benzene, 1-tert-butyl-4-chloro-
• EINECS 223-598-7
• NS00030655
• J-504512
• 3972-56-3
• FT-0635086
• AKOS006346469
• EN300-7219629
• A824710
• p-Tert-Butyl-L-Chlorobenzene
• 3-METHANESULFONYLOXYMETHYL-PYRROLIDINE-1-CARBOXYLICACIDTERTBUTYLESTER
• CS-W017733
• SCHEMBL197202
• DB-049472
• 223-598-7

• MDL： MFCD00236378
• Inchi： 1S/C10H13Cl/c1-10(2,3)8-4-6-9(11)7-5-8/h4-7H,1-3H3
• InChI Key： XRTANKYQJQXSFP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 168.07100
• Monoisotopic Mass: 168.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless transparent liquid
• Density: 1.01
• Melting Point: 36°C (estimate)
• Boiling Point: 216°C(lit.)
• Flash Point: 23 °C
• Refractive Index: 1.5123
• PSA: 0.00000
• LogP: 3.63750

1-Chloro-4-(1,1-dimethylethyl)benzene Security Information

• WGK Germany：2
• Safety Instruction： S24/25
• RTECS：UE8450000
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes